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Compound of Interest

Compound Name: 4-Methyl-3-sulfamoylbenzoic acid

Cat. No.: B1361579 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the synthesis yield of 4-Methyl-3-sulfamoylbenzoic acid.

Synthesis Overview
The synthesis of 4-Methyl-3-sulfamoylbenzoic acid is typically achieved in a two-step

process starting from p-toluic acid. The first step involves the chlorosulfonation of p-toluic acid

to yield the intermediate, 4-carboxy-2-methylbenzenesulfonyl chloride. This is followed by

amination of the sulfonyl chloride to produce the final product. Careful control of reaction

conditions is crucial for maximizing yield and purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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